Cas no 170033-47-3 (tert-butyl (2R)-2-methylpiperazine-1-carboxylate)

• Product Name: tert-butyl (2R)-2-methylpiperazine-1-carboxylate
• CAS No: 170033-47-3
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• MDL: MFCD01862120
• CID: 65850
• PubChem ID: 10262201
• Update Time: 2025-04-18

tert-butyl (2R)-2-methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 2-methylpiperazine-1-carboxylate
• (R)-2-METHYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• (R)-2-METHYL-1-BOC-PIPERAZINE
• (R)-1-N-BOC-2-METHYL PIPERAZINE
• (2R)-2-Methylpiperazine, N1-BOC protected
• tert-Butyl (2R)-2-methylpiperazine-1-carboxylate
• (R)-1-Boc-2-methyl-piperazine
• (N)-1-N-Boc-2-methyl-piperazine
• (R)-1-Boc-2-methylpiperazine
• tert-butyl (R)-2-methylpiperazine-1-carboxylate
• 1-Piperazinecarboxylicacid, 2-methyl-, 1,1-dimethylethyl ester, (R)-
• (R)-2-Methylpiperazine-1-carboxylicacid tert-butyl ester
• 1,1-Dimethylethyl(2R)-2-methyl-1-piperazinecarboxylate
• 2-Methylpiperazine-1-carboxylic acid(R)-tert-butyl ester
• tert-Butyl 2(R)-methylpiperazine-1-carboxylate
• DATRVIMZZZVHMP-MRVPVSSYSA-N
• EN300-154298
• 1,1-dimethylethyl (2R)-2-methyl-1-piperazinecarboxylate
• (R)-2-Methylpiperazine-1-carboxylic acid tert-butyl ester
• CS-B0412
• (R)-2-Methyl-1-piperazinecarboxylic Acid, 1,1-Dimethylethyl Ester
• (R)-Boc-2-methylpiperazine
• 170033-47-3
• AKOS005255162
• 2-(R)-Methyl-piperazine-1-carboxylic acid tert-butyl ester
• tert-butyl(2R)-2-methylpiperazine-1-carboxylate
• AKOS005146156
• A3754
• tert-Butyl (2R)-methyl-1-piperazinecarboxylate
• (R)-1-boc-methylpiperazine
• AM20090021
• (R)-1-N-Boc-2-methylpiperazine
• MFCD01862120
• (r)-n-boc-2-methylpiperazine
• 1-Piperazinecarboxylic acid, 2-methyl-, 1,1-dimethylethyl ester, (2R)-
• DTXSID90437487
• (R)-1-N-Boc-2-methylpiperazine, AldrichCPR
• AC-1205
• W-205999
• SCHEMBL103217
• PS-4832
• tert-butyl (2R)-2-methylpiperazine-1-carboxylate

• MDL： MFCD01862120
• Inchi： 1S/C10H20N2O2/c1-8-7-11-5-6-12(8)9(13)14-10(2,3)4/h8,11H,5-7H2,1-4H3/t8-/m1/s1
• InChI Key： DATRVIMZZZVHMP-MRVPVSSYSA-N
• SMILES： O(C(N1CCNC[C@H]1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 200.15200
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1
• Melting Point: 33-45°C
• Boiling Point: 268.7±15.0 °C at 760 mmHg
• Flash Point: 116.3℃
• Refractive Index: 1.45
• PSA: 41.57000
• LogP: 1.48190
• Specific Rotation: -67.3° (c=0.50 CHCl3)
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

tert-butyl (2R)-2-methylpiperazine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives